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Compound of Interest

Compound Name: 2-Bromocyclohexanone

Cat. No.: B1249149 Get Quote

Technical Support Center: 2-
Bromocyclohexanone
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the long-term storage, handling, and troubleshooting for 2-
Bromocyclohexanone.

Frequently Asked Questions (FAQs)
Q1: What are the optimal long-term storage conditions for 2-Bromocyclohexanone?

A1: For long-term stability, 2-Bromocyclohexanone should be stored at -20°C.[1][2] It is

crucial to protect it from light and moisture.[2] The container should be tightly closed and stored

in a dry, cool, and well-ventilated place.[3][4] For enhanced stability, handling and storing under

an inert gas is also recommended.

Q2: What are the recommended short-term storage conditions?

A2: For short-term storage, a temperature of +4°C is recommended.[2]

Q3: How stable is 2-Bromocyclohexanone?

A3: 2-Bromocyclohexanone is stable under normal conditions.[4][5] When stored correctly at

-20°C, it is stable for at least two years after receipt.[2] However, it can be sensitive to heat,
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light, and moisture.

Q4: What personal protective equipment (PPE) should be worn when handling 2-
Bromocyclohexanone?

A4: When handling this compound, it is essential to wear appropriate personal protective

equipment, including eye shields, face shields, and chemical-resistant gloves.[1] If there is a

risk of inhalation of vapors or aerosols, a respirator with a suitable filter (e.g., type ABEK

(EN14387)) should be used.[1]

Q5: What are the primary hazards associated with 2-Bromocyclohexanone?

A5: 2-Bromocyclohexanone is classified as a combustible liquid and can cause skin irritation,

serious eye irritation, and may cause an allergic skin reaction and respiratory irritation.[1][6] It is

harmful if swallowed.

Q6: What materials are incompatible with 2-Bromocyclohexanone?

A6: 2-Bromocyclohexanone is incompatible with strong oxidizing agents and strong bases.[4]

[5] Contact with these materials should be avoided to prevent vigorous reactions.

Q7: What are the hazardous decomposition products of 2-Bromocyclohexanone?

A7: Upon decomposition, especially under fire conditions, 2-Bromocyclohexanone can

produce carbon monoxide (CO), carbon dioxide (CO2), and hydrogen halides.[4][5]
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Issue Possible Cause Recommended Action

Discoloration of the compound

(turning yellow or brown)

Exposure to light, air

(oxidation), or moisture.

Store the compound in a tightly

sealed, amber-colored vial

under an inert atmosphere

(e.g., argon or nitrogen). For

long-term storage, ensure the

temperature is at -20°C.[1][2]

Low yield in a reaction

Decomposition of 2-

Bromocyclohexanone due to

improper storage or handling.

Presence of impurities.

Verify the purity of the

compound using appropriate

analytical techniques (e.g.,

NMR, GC-MS). Ensure the

compound has been stored

correctly. Consider re-purifying

the material if necessary.

Unexpected side products in a

reaction

Reaction with incompatible

materials (e.g., strong bases or

oxidizing agents).[4][5]

Reaction temperature is too

high, leading to decomposition

or side reactions.

Ensure all glassware is clean

and dry. Use solvents and

reagents that are free from

incompatible impurities.

Carefully control the reaction

temperature.

Inconsistent reaction outcomes

Variability in the quality of 2-

Bromocyclohexanone.

Degradation of the compound

over time.

Source high-purity 2-

Bromocyclohexanone from a

reputable supplier. Use freshly

opened or properly stored

material for sensitive reactions.

Skin or respiratory irritation

during handling

Inadequate personal protective

equipment (PPE) or poor

ventilation.

Always handle 2-

Bromocyclohexanone in a well-

ventilated fume hood.[3][7]

Wear appropriate PPE,

including gloves, safety

glasses, and a lab coat.[1] If

handling larger quantities,

consider a face shield and

respirator.
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Quantitative Data Summary
Storage and Stability

Parameter Recommendation Reference

Long-Term Storage

Temperature
-20°C [1][2]

Short-Term Storage

Temperature
+4°C [2]

Stability at -20°C At least 2 years [2]

Protection Protect from light and moisture [2]

Atmosphere Store under an inert gas

Physical and Chemical Properties
Property Value Reference

Molecular Formula C₆H₉BrO [7]

Molecular Weight 177.04 g/mol [2]

Appearance
Colorless to light red/dark

brown liquid
[2][7]

Boiling Point 70 - 72 °C at 0.53 hPa [2]

Density 1.4887 g/cm³ [2]

Refractive Index n20/D 1.512 [1][2]

Experimental Protocols
Handling and Dispensing Protocol

This protocol outlines the safe procedure for handling and dispensing 2-
Bromocyclohexanone in a laboratory setting.

Preparation:
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Ensure a chemical fume hood is operational.

Gather all necessary PPE: chemical-resistant gloves (e.g., nitrile), safety goggles, a face

shield, and a lab coat.

Prepare a calibrated pipette or syringe for accurate measurement.

Have a waste container ready for any contaminated materials.

Procedure:

Place the sealed container of 2-Bromocyclohexanone inside the fume hood.

Allow the container to equilibrate to room temperature before opening to prevent moisture

condensation.

Carefully open the container.

Using the pipette or syringe, slowly draw the desired volume of the liquid.

Dispense the liquid into the reaction vessel, avoiding splashing.

Immediately and tightly reseal the 2-Bromocyclohexanone container.

If storing under an inert atmosphere, purge the headspace with argon or nitrogen before

sealing.

Cleanup:

Dispose of the used pipette tip or syringe in the designated waste container.

Wipe down any spills within the fume hood with an appropriate absorbent material.

Remove PPE and wash hands thoroughly with soap and water.
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Start: Receive 2-Bromocyclohexanone

Review Safety Data Sheet (SDS)

Select Storage

Long-Term Storage
(-20°C, Dark, Dry, Inert Gas)

 Not for immediate use

Short-Term Storage
(+4°C, Dark, Dry)

 For immediate use

Handling for Experiment

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in Fume Hood

Dispense Compound

Cleanup and Waste Disposal

End

Click to download full resolution via product page

Caption: Workflow for Safe Storage and Handling of 2-Bromocyclohexanone.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1249149?utm_src=pdf-body-img
https://www.benchchem.com/product/b1249149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1249149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Issue Encountered
(e.g., Low Yield, Side Products)

Check 2-Bromocyclohexanone
(Color, Purity)

Review Experimental Conditions
(Temp, Reagents)

Compound OK?

Conditions OK?

Yes

Action: Re-purify or
Replace Compound

No

Action: Adjust Temperature,
Use Pure Reagents

No

Consult Literature for
Similar Issues

Yes

Issue Resolved

Click to download full resolution via product page

Caption: Troubleshooting Logic for Experiments Involving 2-Bromocyclohexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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